![molecular formula C9H7F3N2 B2619543 2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile CAS No. 854273-16-8](/img/structure/B2619543.png)
2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile
Description
“2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile” is a chemical compound with the molecular formula C9H7F3N2 . It is also known as "Amino [3- (trifluoromethyl)phenyl]acetonitrile" .
Molecular Structure Analysis
The molecular structure of “2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile” consists of a phenyl ring substituted with an amino group and a trifluoromethyl group. The phenyl ring is also attached to an acetonitrile group .
Scientific Research Applications
Preparation of Fluorinated Polyimides
This compound is used in the preparation of organosoluble and light-colored fluorinated polyimides . These polyimides are synthesized through traditionally thermally polycondensation with bis [4- (4-amino-2-trifluoromethylphenoxy)phenyl]ether (II) and various commercial aromatic dinahydrides (III a-f) . The resulting polyimides exhibit high organo-solubility in common organic solvents and mechanical properties of tensile strengths of 92–116 MPa, tensile moduli of 2.0–42.3 GPa, elongations at break of 10–36% .
Development of Materials for Microelectronics Industry
The fluorinated polyimides prepared using this compound have potential applications in the microelectronics industry . They exhibit high thermal stability, processibility, and optical transparency, making them suitable for use in optic- and electric-fields, including printed circuit boards, folding and flexible displays, ultra-thin solar cells, and 5G communication devices .
Synthesis of Light-Colored Fluorinated Polyimides
“2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile” is also used in the synthesis of light-colored fluorinated polyimides . These polymers are soluble in a variety of organic solvents and exhibit good thermal stability. They also have low dielectric constants and low moisture absorptions, making them suitable for various applications .
Preparation of Fluorinated Diamine Monomer
This compound is used in the preparation of a novel fluorinated diamine monomer, 9,9-bis [4- (4-amino-2-trifluoromethylphenoxy)phenyl]fluorene (II) . This monomer is used in the synthesis of polyimides that show better solubility and lower color intensity compared to nonfluorinated polyimides .
Functionalization of Unsaturated Hydrocarbons
The compound is involved in the metal-free catalyzed functionalization of unsaturated hydrocarbons . This is another application of cyanomethylation .
properties
IUPAC Name |
2-[4-amino-3-(trifluoromethyl)phenyl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N2/c10-9(11,12)7-5-6(3-4-13)1-2-8(7)14/h1-2,5H,3,14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXIMGPJJXVQJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC#N)C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-Amino-3-(trifluoromethyl)phenyl]acetonitrile | |
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